Cas no 1807039-77-5 (2-Bromo-3-difluoromethoxy-4-(trifluoromethyl)aniline)

• Product Name: 2-Bromo-3-difluoromethoxy-4-(trifluoromethyl)aniline
• CAS No: 1807039-77-5
• MF: C₈H₅BrF₅NO
• MW: 306.027418851852
• CID: 4976948
• Update Time: 2025-05-24

2-Bromo-3-difluoromethoxy-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-difluoromethoxy-4-(trifluoromethyl)aniline
• 2-Bromo-3-(difluoromethoxy)-4-(trifluoromethyl)aniline

• Inchi： 1S/C8H5BrF5NO/c9-5-4(15)2-1-3(8(12,13)14)6(5)16-7(10)11/h1-2,7H,15H2
• InChI Key： PCGCVHUSBJGABF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(F)(F)F)=C1OC(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2

Additional information on 2-Bromo-3-difluoromethoxy-4-(trifluoromethyl)aniline

2-Bromo-3-difluoromethoxy-4-(trifluoromethyl)aniline

2-Bromo-3-difluoromethoxy-4-(trifluoromethyl)aniline (CAS No: 1807039-77-5) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and agrochemicals. This compound is characterized by its unique structure, which includes a bromine atom, a difluoromethoxy group, and a trifluoromethyl group attached to an aniline backbone. The combination of these functional groups makes it a versatile building block for synthesizing various bioactive molecules.

The synthesis of 2-Bromo-3-difluoromethoxy-4-(trifluoromethyl)aniline involves a series of precise chemical reactions, including nucleophilic substitution, electrophilic substitution, and fluorination processes. Recent advancements in catalytic methods have enabled the efficient and selective synthesis of this compound, ensuring high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process, which has proven to be highly effective in producing this compound under mild conditions.

One of the most notable applications of 2-Bromo-3-difluoromethoxy-4-(trifluoromethyl)aniline is in the development of novel herbicides. Studies have shown that this compound exhibits potent activity against a wide range of weeds, making it a promising candidate for agricultural pest control. Its ability to inhibit key enzymes involved in plant metabolism has been extensively studied, with recent research highlighting its potential as a broad-spectrum herbicide with minimal environmental impact.

In the pharmaceutical industry, 2-Bromo-3-difluoromethoxy-4-(trifluoromethyl)aniline serves as an intermediate in the synthesis of various drug candidates. Its structure allows for easy modification, enabling the creation of derivatives with enhanced bioavailability and efficacy. For instance, researchers have successfully synthesized analogs that target specific receptors involved in cancer and inflammatory diseases. These derivatives have shown promising results in preclinical studies, paving the way for potential clinical applications.

The properties of 2-Bromo-3-difluoromethoxy-4-(trifluoromethyl)aniline make it an ideal candidate for exploring new drug delivery systems. Its solubility characteristics and stability under physiological conditions have been thoroughly investigated, revealing its suitability for formulation into tablets, capsules, and injectables. Moreover, recent studies have explored the use of nanotechnology to enhance its delivery efficiency, further expanding its potential in therapeutic applications.

From an environmental perspective, the ecological impact of 2-Bromo-3-difluoromethoxy-4-(trifluoromethyl)aniline has been a topic of interest among researchers. Studies indicate that this compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. However, further research is needed to fully understand its long-term effects on soil microbiota and aquatic ecosystems.

In conclusion, 2-Bromo-3-difluoromethoxy-4-(trifluoromethyl)aniline (CAS No: 1807039-77-5) stands out as a critical molecule in contemporary chemical research. Its unique structure and versatile properties make it indispensable in both pharmaceutical and agrochemical industries. As ongoing research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even more significant role in advancing modern medicine and agriculture.